Cas no 6917-83-5 (4,5-dihydroxy-6-(hydroxymethyl)dihydro-2H-pyran-2,3(4H)-dione (non-preferred name))

• Product Name: 4,5-dihydroxy-6-(hydroxymethyl)dihydro-2H-pyran-2,3(4H)-dione (non-preferred name)
• CAS No: 6917-83-5
• MF: C₆H₈O₆
• MW: 176.124122619629
• CID: 1736506
• PubChem ID: 5229251
• Update Time: 2025-04-21

4,5-dihydroxy-6-(hydroxymethyl)dihydro-2H-pyran-2,3(4H)-dione (non-preferred name) Chemical and Physical Properties

Names and Identifiers

• 4,5-dihydroxy-6-(hydroxymethyl)dihydro-2H-pyran-2,3(4H)-dione (non-preferred name)
• 4,5-dihydroxy-6-(hydroxymethyl)oxane-2,3-dione
• DTXSID60411673
• 6917-83-5

• Inchi： 1S/C6H8O6/c7-1-2-3(8)4(9)5(10)6(11)12-2/h2-4,7-9H,1H2
• InChI Key： JOGPHXUZRSLSAS-UHFFFAOYSA-N
• SMILES： O1C(C(C(C(C1CO)O)O)=O)=O

Computed Properties

• Exact Mass: 176.03204
• Monoisotopic Mass: 176.03208797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.06

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones